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Compound of Interest

2-Chloro-3-(2-methoxyphenyl)-1-
Compound Name:
propene

cat. No.: B1323619

Audience: Researchers, scientists, and drug development professionals.

This document provides a concise technical overview of the key physicochemical properties of
2-Chloro-3-(2-methoxyphenyl)-1-propene, a compound of interest in synthetic chemistry and
potential drug discovery pipelines.

Data Presentation

The fundamental molecular properties of 2-Chloro-3-(2-methoxyphenyl)-1-propene have
been determined and are summarized below. These values are essential for experimental
design, analytical method development, and computational modeling.

Property Value

Molecular Formula C10H11CIO

Molecular Weight 182.65 g/mol

Isomeric Compound MW 182.65 g/mol (for 4-methoxyphenyl isomer)[1]

Note: The molecular weight is calculated based on the chemical formula and is consistent with
isomeric forms of the compound.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1323619?utm_src=pdf-interest
https://www.benchchem.com/product/b1323619?utm_src=pdf-body
https://www.benchchem.com/product/b1323619?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-chloro-3-3-4-dimethoxyphenyl-dic448864.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Accurate determination of molecular weight is critical for the verification of a synthesized
compound's identity. The standard and most definitive method for this is Mass Spectrometry.

Protocol: Molecular Weight Determination by Mass Spectrometry (MS)

o Sample Preparation: A dilute solution of 2-Chloro-3-(2-methoxyphenyl)-1-propene is
prepared in a suitable volatile organic solvent (e.g., methanol or acetonitrile).

« lonization: The sample is introduced into the mass spectrometer and ionized. Electron
lonization (EI) is a common method for this type of molecule, which involves bombarding the
sample with a high-energy electron beam to produce a molecular ion (M*).

e Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole
or time-of-flight analyzer). The analyzer separates the ions based on their mass-to-charge
ratio (m/z).

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus m/z.

» Data Interpretation: The peak corresponding to the intact molecular ion is identified to
confirm the molecular weight of the compound. For 2-Chloro-3-(2-methoxyphenyl)-1-
propene, a prominent peak would be expected at an m/z value corresponding to its
molecular weight, considering the isotopic distribution of chlorine (3°Cl and 37Cl).

Visualization

The following diagram illustrates the logical workflow for the physicochemical characterization
of a novel chemical entity like 2-Chloro-3-(2-methoxyphenyl)-1-propene.
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Synthesis & Purification
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Caption: Workflow for Synthesis and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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